Blue 9
Description
Overview of Triarylmethane Dyes: Classification, Structural Features, and Research Relevance
Triarylmethane dyes are a major class of synthetic organic colorants characterized by a central carbon atom bonded to three aromatic rings, forming a triphenylmethane (B1682552) backbone. mfa.orgwikipedia.orgnih.gov This fundamental structure allows for extensive chemical modification, leading to a wide spectrum of brilliant colors, primarily blues, greens, and violets. mfa.org
Classification: Triarylmethane dyes can be classified based on several criteria. One method involves the nature of the bridging atoms between the aryl groups, leading to categories such as acridines (nitrogen-bridged), xanthenes (oxygen-bridged), and thioxanthenes (sulfur-bridged). wikipedia.org Another common classification is based on the type of functional groups attached to the aromatic rings, which dictates their application properties. researchgate.net Acid Blue 9 is classified as an acid dye, meaning it is anionic and typically applied from an acidic dye bath. pylamdyes.comranbarr.com Its water solubility is imparted by the presence of sulfonate (-SO₃H) groups on its aromatic rings. researchgate.net
Structural Features: The core structure of these dyes is the triphenylmethane cation. The color and properties of a specific dye are determined by the substituents on the aryl rings. For Acid this compound, the molecular formula is C₃₇H₃₄N₂Na₂O₉S₃. tristains.comhimedialabs.com Its structure features ethylamino groups and sulfonic acid groups, which act as auxochromes and water-solubilizing moieties, respectively. The extensive delocalization of π-electrons across the three aromatic rings is responsible for the compound's intense color, with a maximum absorbance (λmax) around 630 nm. scribd.comosha.gov
Table 1: General Characteristics of Triarylmethane Dyes An interactive data table based on the provided text.
| Feature | Description | Examples |
|---|---|---|
| Core Structure | A central sp²-hybridized carbon atom connected to three aromatic rings. | Triphenylmethane nih.gov |
| Color Range | Typically brilliant shades of blue, green, and violet. mfa.org | Malachite Green, Fuchsin, Methyl Violet mfa.org |
| Classification | Basic, Acidic, Mordant, Solvent dyes. Categorized by bridging atoms (acridine, xanthene). wikipedia.orgpylamdyes.com | Acid this compound (Acid Dye), Rosaniline (Basic Dye) mfa.org |
| Key Substituents | Amino, hydroxyl, sulfonic acid groups which modify color and solubility. researchgate.net | -NH₂, -OH, -SO₃H |
| Solubility | Varies widely based on substituents; sulfonic acid groups impart water solubility. researchgate.net | Acid this compound is water-soluble. tristains.com |
Research Relevance: The research relevance of triarylmethane dyes is multifaceted. They are crucial in the textile, leather, and paper industries for coloration. mfa.orgxcwydyes.com However, their widespread use has also made them a significant class of industrial pollutants, driving extensive research into wastewater treatment and remediation technologies. researchgate.nettandfonline.com Scientists are investigating methods such as adsorption, biodegradation, and advanced oxidation processes to remove these dyes from effluents. researchgate.net Furthermore, the unique photochemical and biological properties of some triarylmethane derivatives have made them subjects of interest in pharmaceutical and biomedical research for applications like antimicrobial and antitumor agents. researchgate.net
Historical Development and Evolution of Acid this compound Chemistry
The history of Acid this compound is linked to the broader development of synthetic dyes in the late 19th and early 20th centuries. It has been produced in the United States for more than six decades. osha.gov
Traditional Synthesis: The conventional manufacturing process for Acid this compound involves a two-step approach. worlddyevariety.comchemicalbook.com First, a colorless precursor, known as the leuco compound, is synthesized. This is typically achieved through the acid-catalyzed condensation of 2-formylbenzenesulfonic acid with N-ethyl-N-(3'-sulfobenzyl)aniline. nih.govgoogle.com The second step is the oxidation of this leuco compound to form the final, intensely colored dye. researchgate.netacs.org
Historically, this oxidation step relied on stoichiometric amounts of heavy metal oxidants. acs.org Production technologies evolved from using lead oxide (PbO₂) to employing dichromates (like Na₂Cr₂O₇) and, more commonly, manganese dioxide (MnO₂). google.comacs.org While effective, these methods generated significant quantities of toxic heavy metal waste, and the final dye product was often contaminated with these toxic impurities, requiring extensive purification. acs.org
Evolution Towards Cleaner Production: In recent decades, environmental regulations and a growing emphasis on sustainable chemistry have driven the evolution of Acid this compound synthesis towards cleaner production methods. researchgate.netacs.org Research has focused on replacing hazardous heavy metal oxidants with more environmentally benign alternatives. A significant advancement has been the development of catalytic oxidation systems that use "green" oxidants like hydrogen peroxide (H₂O₂). acs.org These processes employ catalysts such as iron phthalocyanine (B1677752) derivatives or polyoxometalates to facilitate the oxidation of the leuco compound. researchgate.netacs.org These modern methods offer several advantages, including milder reaction conditions, the use of water as a solvent, high yields, and a significant reduction in toxic waste, leading to a purer product free from heavy metal contamination. acs.org
Significance of Acid this compound Studies in Diverse Scientific Disciplines
The utility and presence of Acid this compound have made it a compound of interest across several scientific fields.
Analytical Chemistry: The development of robust and sensitive analytical methods for the detection and quantification of Acid this compound is a significant area of study. This is crucial for quality control in industries that use the dye and for monitoring its levels in the environment. scribd.comosha.gov Research focuses on techniques like high-performance liquid chromatography (HPLC), UV-Vis spectrophotometry, and the creation of novel electrochemical sensors for rapid and low-cost detection. acs.orgnih.gov Acid this compound is often used as a model analyte for testing the efficacy of new dye removal and degradation processes. chemicalbook.com
Environmental Science: Due to its high water solubility and widespread industrial use, Acid this compound is a recognized water pollutant found in effluents from textile and other industries. tandfonline.comchemicalbook.com A substantial body of research is dedicated to its environmental fate and remediation. Studies investigate various treatment methods, including advanced oxidation processes (AOPs) like Fenton's reagent (H₂O₂/Fe²⁺) and photocatalysis, which aim to mineralize the dye into simpler, non-toxic compounds. tandfonline.comresearchgate.net Other approaches focus on its removal through adsorption onto low-cost, sustainable materials such as industrial byproducts like furnace slag. researchgate.net It is also used commercially as an algaecide to control plant and algae growth in contained bodies of water. researchgate.netepa.gov
Material and Forensic Science: In material science, Acid this compound is used to dye materials like wool, silk, nylon, leather, and paper. xcwydyes.comworlddyevariety.com Studies in this area focus on its dyeing properties, such as color fastness and its interaction with various substrates. pylamdyes.com In the field of forensic science, the analysis of ink components is critical for document examination. As a common component of blue inks, Acid this compound is a key analyte in the chromatographic and spectroscopic analysis used to differentiate and compare ink samples. researchgate.net
Biochemistry: In biochemical applications, Acid this compound is sometimes employed as a protein staining agent in laboratory settings. xcwydyes.com It also serves as a biological stain for visualizing certain tissues and cells. pylamdyes.com
Methodological Approaches in Acid this compound Research: A Review
A variety of analytical techniques are employed to detect, quantify, and characterize Acid this compound and its behavior in different matrices.
Spectroscopic Methods: Spectroscopic techniques are fundamental in the study of Acid this compound.
UV-Visible (UV-Vis) Spectrophotometry: This is one of the most common methods for quantifying the dye in solution by measuring its absorbance at its λmax of approximately 630 nm. osha.gov It is widely used to monitor the progress of decolorization and degradation in wastewater treatment studies. scribd.comresearchgate.net
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the dye molecule and to study its interactions with other materials, such as adsorbents, by observing shifts in vibrational frequencies. researchgate.net
Chromatographic Methods: Chromatography is essential for separating Acid this compound from complex mixtures, a common requirement in both environmental and forensic analysis.
High-Performance Liquid Chromatography (HPLC): HPLC is a powerful and widely used technique for the separation, identification, and precise quantification of Acid this compound. osha.gov Paired-ion, reversed-phase HPLC is a particularly effective mode for analyzing water-soluble dyes like Acid this compound. scribd.com
Thin-Layer Chromatography (TLC): TLC is a simpler, cost-effective chromatographic method used for the qualitative analysis and separation of Acid this compound from other dyes, particularly in initial screening and forensic ink analysis. osha.govresearchgate.net
Electrochemical Methods: Electrochemical sensing has emerged as a promising approach for the rapid and highly sensitive detection of electroactive compounds like Acid this compound. acs.orgmdpi.com
Voltammetry: Techniques such as cyclic voltammetry are used to study the redox behavior of the dye. Researchers are developing novel sensors, for instance by modifying glassy carbon electrodes with nanomaterials, to achieve very low detection limits for Acid this compound in food and water samples. acs.orgrsc.org
Table 2: Comparison of Methodological Approaches for Acid this compound Analysis An interactive data table based on the provided text.
| Method | Principle | Primary Application | Key Findings/Advantages |
|---|---|---|---|
| UV-Vis Spectrophotometry | Measures light absorbance at a specific wavelength (~630 nm). osha.gov | Quantification in solution; monitoring degradation. researchgate.net | Rapid, simple, cost-effective for concentration measurement. scribd.com |
| HPLC | Separation based on differential partitioning between mobile and stationary phases. scribd.com | Precise quantification in complex matrices (e.g., wastewater, ink). researchgate.net | High sensitivity, specificity, and reproducibility. scribd.comosha.gov |
| TLC | Separation on a planar surface based on polarity. osha.gov | Qualitative screening of dyes in inks and textiles. researchgate.net | Simple, low cost, useful for multiple sample comparisons. nih.gov |
| Electrochemical Sensing | Measures current response to an applied potential at a modified electrode. acs.org | Trace-level detection in food and environmental samples. acs.orgrsc.org | High sensitivity, rapid response, potential for miniaturization. mdpi.com |
| FTIR Spectroscopy | Measures absorption of infrared radiation by molecular vibrations. | Functional group identification; study of adsorbent-dye interactions. | Provides structural information and insights into chemical bonding. researchgate.net |
Properties
CAS No. |
1342-65-0 |
|---|---|
Molecular Formula |
C2H5NaO4S |
Synonyms |
Permanent peacock blue |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Derivatization of Acid Blue 9
Classical Synthesis Pathways of Acid Blue 9 from Precursor Compounds
The traditional synthesis of Acid this compound involves a two-step process: the condensation of aromatic compounds to form a colorless leuco intermediate, followed by an oxidation step to develop the characteristic blue chromophore.
Condensation Reactions in Acid this compound Synthesis
The initial step in the synthesis of Acid this compound is a condensation reaction. atamanchemicals.comwikipedia.org This typically involves the reaction of 2-formylbenzenesulfonic acid with N-ethyl-N-(3'-sulfobenzyl)aniline. wikipedia.orggoogle.comchemicalbook.com This reaction is generally carried out in an acidic aqueous medium at elevated temperatures, ranging from 85 to 106°C, to facilitate the formation of the leuco compound. google.comresearchgate.net Kinetic studies have shown that this condensation follows second-order rate kinetics, with the reaction rate increasing with temperature. researchgate.net The concentration of the reactants significantly impacts the formation of the leuco compound. researchgate.net
The general scheme for the condensation reaction is as follows:
2-formylbenzenesulfonic acid + N-ethyl-N-(3'-sulfobenzyl)aniline → Leuco Acid this compound
This leuco form is a colorless intermediate which is then subjected to oxidation to yield the final colored dye.
Oxidation Steps in the Formation of the Acid this compound Chromophore
The transformation of the colorless leuco compound into the vibrant blue Acid this compound dye is achieved through an oxidation reaction. mdpi.comcosmeticsinfo.org This step is crucial for the formation of the dye's chromophore, the part of the molecule responsible for its color. nih.gov Historically, strong oxidizing agents such as lead oxide, manganese dioxide, and dichromate have been used for this purpose. mdpi.comnih.gov The oxidation is typically carried out in an acidic medium, often using sulfuric acid. google.comgoogle.com For instance, one method involves the oxidation of the leuco body aqueous solution at a temperature of 0-30°C using manganese dioxide as the oxidant and an inorganic acid solution to provide protons. google.com
However, the use of these traditional oxidizing agents raises environmental concerns due to the potential for heavy metal pollution. mdpi.comgoogle.com
Advanced Catalytic Oxidation Routes for Acid this compound Production
In response to the environmental drawbacks of classical methods, significant research has been directed towards developing cleaner and more efficient catalytic oxidation processes for the production of Acid this compound. These advanced routes often utilize catalysts that can operate under milder conditions and employ more environmentally benign oxidants like hydrogen peroxide. google.comresearchgate.net
Metal-Complex Catalysis in Acid this compound Synthesis (e.g., Iron Phthalocyanine (B1677752) Sulfonamide Systems)
Metal-complex catalysis has emerged as a promising alternative for the oxidation step in Acid this compound synthesis. mdpi.comresearchgate.net One notable example is the use of iron phthalocyanine sulfonamide (FePc(SO₂NR₂)₄) as a catalyst with hydrogen peroxide as the oxidant. researchgate.netacs.org This method offers several advantages, including mild reaction conditions, the use of an aqueous medium, and high yields. researchgate.net The reaction has been successfully scaled up to a 3000-L reactor, demonstrating its industrial viability. researchgate.net
Other iron phthalocyanine derivatives, such as those supported on molecular sieves like MCM-41, have also been shown to effectively catalyze the oxidation of the leuco compound with hydrogen peroxide in an acidic aqueous solution at room temperature. google.com These catalytic systems are lauded for their clean nature, as they can be filtered and reused, minimizing waste. google.com
Table 1: Comparison of Classical and Catalytic Oxidation Methods
| Feature | Classical Oxidation | Metal-Complex Catalysis |
| Oxidizing Agent | Manganese Dioxide, Lead Peroxide | Hydrogen Peroxide |
| Catalyst | None | Iron Phthalocyanine Sulfonamide |
| Reaction Conditions | Harsher | Milder |
| Environmental Impact | Heavy metal pollution | Reduced pollution, reusable catalyst |
| Yield | Variable | High |
Polyoxometalate Catalyzed Oxidations (e.g., CuO/Silicotungstic Acid Systems)
Polyoxometalates (POMs) represent another class of catalysts investigated for the clean oxidation of triarylmethane dyes, including analogs of Acid this compound like Acid Blue 7. mdpi.comnih.govsciprofiles.com A system employing a catalyst prepared by mixing copper oxide (CuO) with silicotungstic acid has been shown to be effective. mdpi.comnih.govresearchgate.net In this process, aqueous hydrogen peroxide (30%) is used as the oxidizing agent. mdpi.comnih.govresearchgate.net
The reaction to produce Acid Blue 7 from its corresponding leuco acid proceeds efficiently at 95°C, completing in 45 minutes. mdpi.comsciprofiles.comresearchgate.net This method avoids the use of toxic heavy metals like lead and chromium. mdpi.comnih.gov The coordination of silicotungstic acid with CuO is crucial for the catalytic activity. mdpi.com
Environmentally Benign Oxidation Methods for Acid this compound
The development of environmentally benign oxidation methods is a key focus in modern dye synthesis to mitigate the harmful effects of traditional processes. mdpi.comresearchgate.net The use of hydrogen peroxide as an oxidant is a significant step in this direction as it is an environmentally friendly compound. researchgate.net Catalytic systems, such as those based on iron phthalocyanine and polyoxometalates, are central to these green chemistry approaches. mdpi.comresearchgate.net
These methods not only reduce the use of hazardous heavy metal oxidants but also often operate in aqueous media, minimizing the need for volatile and toxic organic solvents. google.comresearchgate.net The ability to recycle the catalyst further enhances the sustainability of the process. google.com Research continues to explore even more efficient and eco-friendly catalytic systems for the synthesis of Acid this compound and other triarylmethane dyes.
Design and Synthesis of Novel Acid this compound Derivatives and Functionalized Analogues
The development of novel derivatives and functionalized analogues of Acid this compound is an area of scientific exploration driven by the desire to modify and enhance its chemical properties for new applications. The core structure of Acid this compound, a triarylmethane dye, provides a versatile scaffold that can be chemically altered. Methodologies for creating derivatives primarily revolve around two approaches: modification of the foundational synthesis process and post-synthesis functionalization of the parent molecule.
Research into the functionalization of Acid this compound has demonstrated its capacity to act as a catalyst, indicating its chemical reactivity. Specifically, Acid this compound (also known as Brilliant Blue FCF) has been effectively utilized as a chlorine-transfer catalyst. Current time information in Santa Cruz, CA, US. This catalytic function represents a key example of the molecule's inherent chemical utility, which can be harnessed to produce functionalized organic compounds.
In one notable system, Acid this compound is paired with 1,3-dichloro-5,5-dimethylhydantoin (B105842) (DCDMH) to achieve the chlorination of a variety of arenes and heteroarenes. Current time information in Santa Cruz, CA, US.acs.org This method has been shown to be more reactive in some cases than other catalytic systems, occasionally producing dichlorinated products where others yield only monochlorination. Current time information in Santa Cruz, CA, US. The reaction is typically performed under mild conditions, such as at ambient temperature in a solvent like acetonitrile (B52724), over a 24-hour period. Current time information in Santa Cruz, CA, US.acs.org This process highlights a practical application of Acid this compound's chemical properties to derive new chlorinated molecules. In some instances, this system has also been observed to cause the dearomatization of certain substrates. Current time information in Santa Cruz, CA, US.
The design of novel analogues can also be approached by modifying the standard synthesis of triarylmethane dyes. The conventional production of Acid this compound involves the condensation of 2-formylbenzenesulfonic acid with N-ethyl-N-(3'-sulfobenzyl)aniline, which forms a leuco intermediate. researchgate.netrsc.org This leuco compound is subsequently oxidized to yield the final colored dye. researchgate.netrsc.org By substituting the initial reactants—the benzaldehyde (B42025) or aniline (B41778) derivatives—with different precursors, it is theoretically possible to synthesize a wide array of functionalized analogues. This approach allows for the introduction of various functional groups onto the triarylmethane backbone, which could tailor the dye's solubility, reactivity, and spectral properties for specific applications.
While direct reports on the synthesis of a broad library of distinct Acid this compound derivatives are limited, the principles of organic synthesis support the potential for such modifications. Standard chemical reactions could be applied to the existing functional groups on the Acid this compound molecule, such as its sulfonic acid groups, to create new functionalized versions.
Table 1: Examples of Substrates Chlorinated Using the Acid this compound/DCDMH Catalytic System
| Substrate | Product(s) | Yield (%) | Reference |
| Naphthalene | 1-chloronaphthalene | 84 | Current time information in Santa Cruz, CA, US. |
| Anisole | 4-chloroanisole | 85 | Current time information in Santa Cruz, CA, US. |
| 1,3-Dimethoxybenzene | 4-chloro-1,3-dimethoxybenzene | 95 | Current time information in Santa Cruz, CA, US. |
| Thioanisole | 4-(chloromethyl)sulfane | 96 | Current time information in Santa Cruz, CA, US. |
| Lidocaine | (Not specified) | 73 | Current time information in Santa Cruz, CA, US. |
| N-phenylacetamide | 4-chloro-N-phenylacetamide | 93 | Current time information in Santa Cruz, CA, US. |
| 2-Phenylpyridine | 2-(4-chlorophenyl)pyridine | 65 | Current time information in Santa Cruz, CA, US. |
| Caffeine | 8-chlorocaffeine | 68 | Current time information in Santa Cruz, CA, US. |
Advanced Spectroscopic and Physico Chemical Characterization of Acid Blue 9
Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions and Chromophore Analysis
UV-Vis spectroscopy is a important tool for analyzing the electronic transitions within Acid Blue 9. The color of the dye is a result of its complex chromophore system, which absorbs light in the visible region of the electromagnetic spectrum.
The maximum absorption wavelength (λmax) of Acid this compound is approximately 630 nm. scribd.com This absorption is attributed to the π→π* electronic transitions within the extensive conjugated system of the triarylmethane core. The delocalized π-electrons in the aromatic rings and the double bonds of the quinonoid structure are excited to higher energy orbitals upon absorbing light. The appearance of multiple absorption peaks or shoulders can be common in highly conjugated systems and can be influenced by the solvent. msu.edu This fine structure provides insight into the different conformations the molecule can adopt and the electronic transitions between various vibrational energy levels. msu.edu
The degradation of Acid this compound can be monitored using UV-Vis spectroscopy by observing the decrease in the intensity of the absorption band at its λmax. iwra.org Complete removal of the chromophore groups is indicated by the disappearance of color. iwra.org Studies have shown that under certain conditions, such as photocatalytic degradation with TiO2/UV, complete color elimination can be achieved. iwra.org
Table 1: UV-Vis Spectroscopic Data for Acid this compound
| Parameter | Value | Reference |
|---|---|---|
| λmax | ~630 nm | scribd.com |
| Molar Absorptivity (ε) | Not specified in provided search results |
This table summarizes the key UV-Vis spectroscopic parameters for Acid this compound.
Vibrational Spectroscopy for Structural Elucidation (FTIR, Raman Spectroscopy)
Vibrational spectroscopy, including Fourier-Transform Infrared (FTIR) and Raman spectroscopy, provides detailed information about the functional groups and molecular structure of Acid this compound.
FTIR Spectroscopy:
FTIR spectra of Acid this compound reveal characteristic absorption bands corresponding to its various functional groups. Key vibrational modes include:
Aromatic C=C stretching: Bands in the region of 1600–1480 cm⁻¹ are indicative of the aromatic rings within the triarylmethane structure.
Sulfonic Acid Groups (S=O stretching): Strong absorption bands related to the symmetric and asymmetric stretching of the S=O bonds in the sulfonate groups are typically observed.
C-N stretching: The stretching vibrations of the carbon-nitrogen bonds in the tertiary amine groups are also present. mtsu.edu
Amine groups: The presence of amine groups is marked by stretching vibrations around 3410 and 1185 cm-1. hilarispublisher.com
Changes in the FTIR spectrum, such as the disappearance or shifting of peaks, can indicate the degradation of the dye and the breakdown of its functional groups. mdpi.com For instance, a decrease in the peak at 1072 cm⁻¹ and 1408 cm⁻¹ can suggest a partial loss of the ethyl group. researchgate.net
Raman Spectroscopy:
Raman spectroscopy complements FTIR by providing information on non-polar bonds and symmetric vibrations. For Acid this compound, Raman spectra can help identify:
Amine and sulfonic groups: Key spectral features include bands for the amine group (1620-1627, 1275 cm⁻¹) and the sulfonic group (1150-1184 cm⁻¹). mtsu.edu
Triarylmethane center: Specific vibrations related to the central carbon atom and the surrounding aromatic rings can be observed.
The combined use of FTIR and Raman spectroscopy allows for a comprehensive vibrational analysis, confirming the structural integrity of the Acid this compound molecule.
Table 2: Key Vibrational Spectroscopy Bands for Acid this compound
| Wavenumber (cm⁻¹) | Assignment | Technique | Reference |
|---|---|---|---|
| 1620-1627, 1275 | Amine group | Raman | mtsu.edu |
| 1150-1184 | Sulfonic group | Raman | mtsu.edu |
| 1630 | C=C-H | IR | mtsu.edu |
| 1010 | C-N medium stretch | IR | mtsu.edu |
| 1300-1350 | Sulfonic group | IR | mtsu.edu |
| 3410, 1185 | Amine groups | FTIR | hilarispublisher.com |
| 1560 | C=C and C=O (aromatic ring) | FTIR | hilarispublisher.com |
| 1360 | C-N stretching | FTIR | hilarispublisher.com |
This table presents a summary of important vibrational bands for Acid this compound as identified by FTIR and Raman spectroscopy.
Mass Spectrometry Techniques for Molecular and Degradation Product Identification
Mass spectrometry (MS) is a powerful analytical technique for determining the molecular weight of Acid this compound and identifying its degradation products.
LC/MS is widely used for the analysis of dyes like Acid this compound. mtsu.edunih.gov The technique separates the components of a mixture using liquid chromatography, which are then detected by a mass spectrometer.
In the analysis of Acid this compound, LC/MS can confirm the molecular weight of the compound. For example, a peak with a retention time of approximately 17.9 minutes and a molecular weight of 792.1222 g/mol has been reported for Acid this compound. mtsu.edu The mass spectrum often shows characteristic fragment ions. Major m/z values observed include 747.1505 (M-2Na+H), 373.5753 (M-2Na+H)²⁻, and 290.0851, which corresponds to the cleavage of a single bond at the triarylmethane center. mtsu.edu
LC/MS is also instrumental in studying the degradation of Acid this compound. By analyzing the chromatograms and mass spectra of samples taken at different stages of a degradation process, researchers can identify the intermediate and final breakdown products. tandfonline.com
GC-MS is another valuable technique for identifying the degradation products of Acid this compound, particularly the smaller, more volatile compounds that are formed. sciepub.com Prior to analysis, the degradation products are often extracted from the aqueous solution.
In studies of the microbial degradation of a similar dye, GC-MS analysis of an ethyl acetate (B1210297) extract revealed the presence of several degradation products. sciepub.com The chromatogram showed distinct peaks with specific retention times. The mass spectrum corresponding to each peak provided fragmentation patterns that allowed for the identification of compounds such as methyl salicylic (B10762653) acid and catechol. sciepub.com
MALDI-MS is a soft ionization technique that is particularly useful for the analysis of large, non-volatile molecules like dyes. pnas.org It allows for the determination of the molecular weight with high accuracy and can be used to identify dyes in very small sample amounts. acs.org In MALDI-MS, the sample is mixed with a matrix that absorbs laser energy, leading to the desorption and ionization of the analyte molecules. pnas.org
This technique is advantageous for distinguishing between acidic and basic dyes by observing both positive and negative ion spectra. acs.org For Acid this compound, MALDI-MS would provide the characteristic mass of the molecular ion or a closely related fragment, aiding in its definitive identification.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Comprehensive Structural Assignment
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the complete structural elucidation of Acid this compound. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, respectively.
¹H NMR spectra of Acid this compound show characteristic signals for the different types of protons present:
Aromatic protons: Signals in the aromatic region of the spectrum correspond to the protons on the phenyl rings.
Ethyl group protons: The methylene (B1212753) (-CH₂) and methyl (-CH₃) protons of the ethyl groups attached to the nitrogen atoms give rise to distinct signals.
¹³C NMR spectra provide complementary information about the carbon skeleton:
Aromatic carbons: A series of signals in the downfield region of the spectrum corresponds to the carbon atoms of the aromatic rings.
Triarylmethane core carbon: A signal for the central quaternary carbon atom of the triarylmethane structure can be identified.
By analyzing the chemical shifts, coupling patterns, and integration of the signals in both ¹H and ¹³C NMR spectra, a complete and unambiguous assignment of the structure of Acid this compound can be achieved. mtsu.edu
Table 3: List of Chemical Compounds
| Compound Name |
|---|
| Acid this compound |
| Allura Red AC |
| Catechol |
| Methyl Salicylic Acid |
Electrochemical Characterization (Cyclic Voltammetry, Electrochemical Impedance Spectroscopy)
The electrochemical behavior of Acid this compound (also known as Brilliant Blue FCF) has been extensively studied to understand its redox properties, degradation mechanisms, and for the development of sensitive analytical detection methods. electrochemsci.orgresearchgate.netacs.org Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS) are the primary techniques employed for this characterization. electrochemsci.orgacs.org
Cyclic Voltammetry (CV) studies are typically performed using a three-electrode system, which may consist of a working electrode (such as platinum or a modified glassy carbon electrode), a reference electrode (like a saturated calomel (B162337) electrode), and a counter electrode (often a platinum wire). electrochemsci.orgacs.org Investigations of Acid this compound reveal its electrochemical activity, characterized by distinct reduction and oxidation peaks. In a study using cathodic stripping voltammetry at pH 4.5 (acetate buffer), Acid this compound exhibited a well-defined reduction peak at a potential of -0.76 V. researchgate.netnih.gov The voltammetric response is often irreversible and can be influenced by the pH of the supporting electrolyte. nih.gov For instance, the peak current intensity for Acid this compound was found to increase as the pH was raised from 3 to 7, indicating enhanced sensitivity under neutral conditions. nih.gov These CV studies are fundamental for determining the dye's redox potential and for understanding its reaction kinetics, which can be adsorption-controlled. acs.org
Electrochemical Impedance Spectroscopy (EIS) is used to probe the properties of the electrode/electrolyte interface and to corroborate findings from cyclic voltammetry. electrochemsci.orgresearchgate.net EIS measurements help in understanding the charge-transfer kinetics of the system. researchgate.net For example, EIS has been used to investigate the effect of different counter anions on the electrochemical behavior of Acid this compound. electrochemsci.orgresearchgate.net The technique is also integral in the development of electrochemical sensors, where it is used to characterize the electrode surface after modification and to confirm the successful fabrication of the sensing platform. acs.orgnih.gov Often, EIS is performed in the presence of a redox probe, such as a [Fe(CN)₆]³⁻/⁴⁻ solution, to evaluate the electron transfer resistance of the modified electrode before and after interaction with the analyte. acs.org
The data below summarizes typical electrochemical parameters reported for Acid this compound.
Table 1: Electrochemical Parameters for Acid this compound
| Technique | pH | Medium | Electrode | Potential (V) | Observation |
|---|---|---|---|---|---|
| Cathodic Stripping Voltammetry | 4.5 | Acetate Buffer | Hanging Mercury Drop Electrode | -0.76 | Well-defined reduction peak researchgate.netnih.gov |
Surface Charge Analysis via Zeta Potential Measurements in Acid this compound Systems
Zeta potential analysis is a critical technique for characterizing the surface charge of particles in a dispersion and understanding the electrostatic interactions in systems containing Acid this compound. acs.orgrsc.org As an anionic dye, Acid this compound carries a negative charge in aqueous solutions due to its sulfonate groups. researchgate.netacs.org This property governs its interaction with various surfaces, a key factor in adsorption processes for wastewater treatment and in the stability of colloidal systems. acs.orgrsc.org
The adsorption of Acid this compound is significantly influenced by the surface charge of the adsorbent material, which is often pH-dependent. ekb.egmdpi.com The concept of the point of zero charge (pHpzc), the pH at which a surface has a net neutral charge, is crucial. ekb.eg At a pH below the pHpzc, the adsorbent surface is typically positively charged, which promotes the electrostatic attraction and adsorption of the anionic Acid this compound dye. ekb.egmdpi.com
Research on the photocatalytic degradation of Acid this compound using titanium dioxide (TiO₂) highlights the importance of surface charge. Zeta potential measurements of TiO₂ (P25) particles in an aqueous dispersion at pH 7.7 showed a positive surface charge of approximately +30 mV. acs.org This positive potential leads to strong adsorption of the negatively charged Acid this compound onto the catalyst surface, which is a prerequisite for efficient photocatalysis. acs.org
Similarly, modifying adsorbent materials can alter their surface charge to enhance dye removal. In one study, pseudo-boehmite was functionalized with L-lysine, which introduced positively charged amino groups. rsc.org Zeta potential measurements confirmed a shift in the isoelectric point (IEP), the pH at which the zeta potential is zero, from 9.26 for the undecorated material to 9.69 for the functionalized material. rsc.org This increase in positive surface charge at the experimental pH resulted in a significant increase in the adsorption affinity for Acid this compound. rsc.org
The table below presents findings from zeta potential measurements in different systems involving Acid this compound.
Table 2: Zeta Potential and Isoelectric Point in Acid this compound Related Systems
| Material | pH | Zeta Potential (mV) | Isoelectric Point (pH) | Significance |
|---|---|---|---|---|
| P25 TiO₂ Particles | 7.7 ± 0.3 | ~ +30 | Not Reported | Positive surface charge promotes strong adsorption of anionic Acid this compound. acs.org |
| Pseudo-boehmite (PB) | - | Not Applicable | 9.26 ± 0.02 | Baseline measurement for comparison. rsc.org |
Computational Chemistry and Theoretical Modeling of Acid Blue 9
Quantum Chemical Analysis of Electronic Structure and Reactivity (HOMO-LUMO Energy Gaps)
Quantum chemical analysis is instrumental in understanding the electronic properties and chemical reactivity of Acid Blue 9. Methods like Density Functional Theory (DFT) are employed to calculate molecular orbitals and their energy levels, particularly the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). These frontier molecular orbitals are central to the Frontier Molecular Orbital (FMO) theory, which predicts the reactivity and kinetic stability of a molecule. nih.gov
The HOMO is the orbital that acts as an electron donor, while the LUMO is the electron acceptor. nih.gov The energy of the HOMO (E_HOMO) is related to the molecule's ionization potential and signifies its electron-donating capability. Conversely, the energy of the LUMO (E_LUMO) is associated with its electron affinity, indicating its ability to accept an electron. nih.gov
The energy gap (ΔE) between the HOMO and LUMO is a critical parameter for predicting a molecule's stability and reactivity. A small HOMO-LUMO gap suggests that the molecule is more reactive, as it requires less energy to excite an electron from the HOMO to the LUMO. researchgate.netscielo.org.mx This makes the molecule "soft" and more susceptible to chemical reactions. Conversely, a large energy gap indicates a "hard" molecule with high kinetic stability and lower chemical reactivity. researchgate.net
In the context of dye degradation, the HOMO-LUMO energy gap of Acid this compound and potential oxidants can predict the feasibility of a reaction. For a reaction to be favorable, the energy gap between the HOMO of the dye (nucleophile) and the LUMO of the oxidant (electrophile) should be small. Studies on similar dyes, such as Acid Blue 113, have shown that it has a high HOMO value, indicating nucleophilic characteristics. nih.govnih.gov Its degradation is more favorable with oxidants like ozone and hydroxyl radicals, which lead to lower HOMO-LUMO energy gaps (4.99 eV and 4.22 eV, respectively), compared to hydrogen peroxide or sulfate (B86663) radicals (8.10 eV and 7.92 eV, respectively). nih.govnih.gov This type of analysis allows for the selection of the most effective advanced oxidation processes for dye treatment. nih.gov
Theoretical studies on the photocatalytic degradation of Acid this compound have also utilized DFT to identify degradation pathways, noting that these reactions occur at the HOMO and LUMO levels. researchgate.net The interaction between the dye and a catalyst, such as TiO2, can be quantified by calculating binding energies, which correlate with experimentally observed degradation kinetics. researchgate.net
Table 1: Representative Quantum Chemical Parameters for Predicting Dye Reactivity (Note: Data for Acid Blue 113 is used as a representative example to illustrate the parameters generated in a typical quantum chemical analysis for predicting degradation potential.)
| Molecule | E_HOMO (eV) | E_LUMO (eV) | Energy Gap (ΔE) with Acid Blue 113 (eV) | Predicted Reactivity |
| Acid Blue 113 | -5.227 | - | - | Nucleophilic |
| Hydroxyl Radical | - | -9.447 | 4.22 | High |
| Ozone | - | -10.217 | 4.99 | High |
| Sulfate Radical | - | -13.147 | 7.92 | Low |
| Hydrogen Peroxide | - | -13.327 | 8.10 | Low |
| Source: Adapted from research on Acid Blue 113 degradation prediction. nih.govnih.gov |
Molecular Dynamics Simulations of Acid this compound Interactions with Solvents and Materials
Molecular dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. These simulations provide a detailed view of the dynamic behavior of Acid this compound and its interactions with its environment, such as solvents or material surfaces. mdpi.comaip.org
MD simulations have been effectively used to investigate the state of various dyes within surfactant micelles. mdpi.com By modeling the dye, surfactant molecules, and explicit water molecules, these simulations can reveal the precise localization, orientation, and degree of hydration of the dye molecule within the micellar structure. mdpi.com This information is crucial for understanding processes like dye solubilization and the influence of the microenvironment on the dye's properties. The simulations can account for factors like the charge of the surfactant headgroup and the length of its hydrocarbon tail. mdpi.com
In the context of dye removal and adsorption, MD simulations can elucidate the interactions between Acid this compound and adsorbent materials. For example, simulations can model the adsorption of dye molecules onto surfaces like cellulose (B213188) or activated carbon. hilarispublisher.comacs.org These models help in understanding the forces driving the adsorption, which can include electrostatic interactions between the anionic sulfonate groups of Acid this compound and positively charged sites on a material, as well as van der Waals and pi-pi stacking interactions. science.gov By calculating the free energy of adsorption, MD simulations can predict the affinity of the dye for different substrates. acs.org
Furthermore, MD simulations are valuable for studying how the presence of solvents and co-solvents affects molecular interactions and reaction kinetics. Simulations can model the solvation free energy of species in different solvent systems, providing insights into catalyst stability and availability in mixed solvents. frontiersin.org For acid-catalyzed reactions, it has been shown that the solvent composition can modulate reaction rates by influencing the stability of the transition state. frontiersin.org This approach can be applied to understand the transformation of Acid this compound in various aqueous and organic solvent mixtures.
Theoretical Prediction and Elucidation of Reaction Mechanisms for Acid this compound Transformations
Theoretical calculations are pivotal in predicting and elucidating the complex reaction mechanisms involved in the transformation of Acid this compound, particularly during degradation processes. By modeling the reaction pathways, researchers can identify intermediates, transition states, and final products, providing a detailed molecular-level understanding of the transformation.
One common transformation pathway for triphenylmethane (B1682552) dyes like Acid this compound is oxidation. The synthesis of these dyes often involves the oxidation of a corresponding leuco acid. mdpi.com Theoretical studies suggest a plausible mechanism for this oxidation where a hydroxyl radical attacks the tertiary hydrogen of the leuco acid, forming a tertiary radical and a water molecule. mdpi.com This radical intermediate then reacts further to yield the final dye product. mdpi.com
In degradation processes, such as advanced oxidation processes (AOPs), similar radical-based mechanisms are at play. The photocatalytic degradation of Acid this compound on a TiO2 surface is proposed to proceed via the in-situ production of highly reactive hydroxyl radicals (OH•). iwra.org These radicals can rupture the complex organic structure of the dye through proton capture, initiating a cascade of oxidation reactions that can ultimately lead to complete mineralization into CO2 and water. iwra.org DFT calculations have helped identify two distinct degradation pathways for Acid this compound during photocatalysis, highlighting the selectivity of different catalyst systems. researchgate.net
Kinetic and mechanistic studies of the oxidation of similar dyes, like Brilliant Blue R by hypochlorite (B82951), have also been supported by theoretical modeling. scielo.org.za Such studies reveal competitive reaction pathways that depend on the pH of the solution. For instance, the reaction can be initiated by either hypochlorite (OCl-) or hypochlorous acid (HOCl), with the latter pathway being significantly faster. scielo.org.za The reaction involves the formation of an activated complex that decomposes into intermediates and, finally, into smaller organic molecules. scielo.org.za Theoretical simulations can validate the proposed rate law and mechanism by comparing simulated results with experimental kinetic data. scielo.org.za
Table 2: Identified Oxidation Products of a Similar Triphenylmethane Dye (Brilliant Blue R)
| Identified Product |
| 4-(4-ethoxyphenylamino)benzoic acid |
| 3-[(ethyl-hydroxyamino)methyl]benzene sulfonic acid |
| 6'-chloro-5'-hydroxy-bicyclohexylidene-2,5,2'-triene-4,4'-dione |
| Source: Based on the oxidative degradation of Brilliant Blue R by hypochlorite. scielo.org.za |
Environmental Fate and Degradation Mechanisms of Acid Blue 9
Photodegradation Pathways and Kinetics of Brilliant Blue FCF
Photodegradation involves the breakdown of compounds by light. For Brilliant Blue FCF, this is often achieved through advanced oxidation processes (AOPs) that generate highly reactive radicals.
Titanium dioxide (TiO2) is a widely used photocatalyst for the degradation of dyes like Brilliant Blue FCF. researchgate.netmdpi.com When irradiated with UV light, TiO2 generates electron-hole pairs, which in turn produce reactive oxygen species (ROS) like hydroxyl radicals (•OH). These radicals are powerful, non-selective oxidizing agents that can break down the complex structure of the dye. mdpi.comscispace.com
The primary oxidative pathways in the UV/TiO2 degradation of Brilliant Blue FCF involve the sequential loss of N-ethyl and N-methylbenzene sulfonate (MBSA) groups. researchgate.netnih.gov This is initiated by the attack of hydroxyl radicals on the N-methylene group. nih.gov The presence of a hydroxylated decomposition product further supports this mechanism. nih.gov Another identified pathway is an aryl-oxidative elimination. nih.gov The anatase phase of TiO2 has shown higher photocatalytic activity compared to the rutile phase, which is attributed to its larger band-gap, greater number of hydroxyl groups, and higher surface area and porosity. researchgate.net The degradation process follows pseudo-first-order kinetics. researchgate.net
The efficiency of UV/TiO2 photocatalysis can be influenced by several factors. For instance, the degradation rate is affected by the initial concentrations of both the dye and the catalyst. iwra.org Studies have shown that increasing the catalyst concentration can decrease the reaction time exponentially, while increasing the initial dye concentration leads to an exponential increase in reaction time. iwra.org
Interactive Data Table: Decomposition Products of Brilliant Blue FCF in UV/TiO2 Photocatalysis
| Product | Description | m/z (calculated) | m/z (found) | Reference |
|---|---|---|---|---|
| [M2 + H]+ | -MBSA | 579.163 | 579.162 | nih.gov |
| [M3 + H]+ | -MBSA, -Et | 551.131 | 551.131 | nih.gov |
| [M4 + H]+ | -2MBSA | 409.158 | 409.158 | nih.gov |
| [M5 + H]+ | -2MBSA, -Et | 381.127 | 381.127 | nih.gov |
| [M8 + H]+ | 3-((ethylamino)methyl)benzenesulfonic acid | 216.069 | 216.069 | nih.gov |
| [M13 + H]+ | Hydroxylated decomposition product | 595.157 | 595.157 | nih.gov |
The Fenton process utilizes a mixture of hydrogen peroxide (H2O2) and ferrous ions (Fe2+) to generate hydroxyl radicals, which are highly effective in degrading organic pollutants. tandfonline.comlew.ro The photo-Fenton process enhances this reaction by using UV light to photochemically reduce ferric ions (Fe3+) back to Fe2+, thus generating more hydroxyl radicals. lew.ro
Comparative studies have shown that the photo-Fenton process is superior to both direct photolysis (UV only) and UV/H2O2 systems for the decolorization of Brilliant Blue FCF. lew.ro The degradation follows apparent first-order kinetics. lew.ro The efficiency of the Fenton and photo-Fenton processes is influenced by parameters such as the concentrations of H2O2 and iron ions, and the initial dye concentration. psu.eduresearchgate.net An optimal pH of around 3 is generally reported for the Fenton reaction. lew.ro Increasing the initial concentrations of H2O2 and Fe3+ generally enhances the decolorization rate, while a higher initial dye concentration tends to decrease it. psu.eduresearchgate.net Under optimized conditions, the Fenton-like reaction can achieve complete color removal and significant mineralization (up to 80%) of the dye. psu.eduresearchgate.net
Interactive Data Table: Comparison of Photodegradation Methods for Brilliant Blue FCF
| Method | Key Reactants | Relative Efficiency | Kinetic Model | Reference |
|---|---|---|---|---|
| UV Photolysis | UV light | Low | Apparent first-order | lew.ro |
| UV/H2O2 | UV light, Hydrogen Peroxide | Medium | Apparent first-order | lew.ro |
| Photo-Fenton | UV light, H2O2, Fe2+ | High | Apparent first-order | lew.ro |
Direct photolysis, which involves the degradation of a compound solely by the absorption of light, is generally a slow process for Brilliant Blue FCF. lew.ro However, the degradation can be accelerated by the presence of other species that lead to the formation of reactive oxygen species (ROS).
In the UV/H2O2 process, the photolysis of hydrogen peroxide generates hydroxyl radicals (•OH), which are the primary oxidants responsible for dye degradation. lew.ro The efficiency of this process is significantly higher than direct UV photolysis alone. lew.ro Another advanced oxidation process involves the use of persulfate (S2O8^2-) activated by UV light, which generates sulfate (B86663) radicals (SO4•−). acs.org These radicals are also effective in decolorizing Brilliant Blue FCF. acs.org The decolorization rate in the UV/persulfate system is dependent on the persulfate concentration and the pH of the solution. acs.org Scavenging assays have indicated that hydroxyl radicals often have the highest contribution to degradation in many AOPs, with other radicals like chlorine radicals playing a minor role in specific systems like UV/chlorine. researchgate.netresearchgate.net
Biodegradation Processes of Acid Blue 9 by Microbial Consortia
Biodegradation offers an eco-friendly alternative for the treatment of dye-containing wastewater. It utilizes the metabolic capabilities of microorganisms to break down complex organic molecules.
Several bacterial species have been identified for their ability to degrade Acid this compound. A study isolated Bacillus fermus from Annona reticulata and demonstrated its capability to decolorize the dye, achieving 97% decolorization with sucrose (B13894) as a carbon source. researchgate.net
Microbial consortia, which consist of multiple interacting microbial species, have been shown to be more efficient in degrading complex dye effluents than individual strains. sciepub.comsciepub.com One such consortium, composed of Pseudomonas putida, Bacillus subtilis, and Pseudomonas aeruginosa, was able to degrade 90% of Acid Blue dye within 22 hours. sciepub.comsciepub.comsciepub.com These bacteria often require a co-substrate like glucose for the degradation process, indicating a co-metabolic pathway. sciepub.com The degradation efficiency of these consortia is influenced by factors such as pH, agitation, and the presence of supplementary nutrients. sciepub.comsciepub.com Other bacterial species, including Bacillus cohnii, Bacillus cereus, Aeromonas hydrophila, and Proteus mirabilis, have also been reported to degrade various azo dyes. tandfonline.com
Interactive Data Table: Microorganisms Involved in Acid this compound Degradation
| Microorganism/Consortium | Degradation Efficiency | Conditions | Reference |
|---|---|---|---|
| Bacillus fermus | 97% decolorization | Minimal salt media with sucrose | researchgate.net |
| Consortium ( P. putida, B. subtilis, P. aeruginosa) | 90% degradation in 22 hours | Diluted textile effluent with glucose and ammonium (B1175870) nitrate | sciepub.comsciepub.comsciepub.com |
| Pseudomonas stutzeri AK6 | 86.2% decolorization of 300 ppm dye in 96 hours | Static culture conditions | nih.gov |
The biodegradation of Acid this compound by microbial consortia involves the breakdown of the dye molecule into smaller, less complex compounds. The initial step is often the reductive cleavage of the azo bond, a characteristic feature of many synthetic dyes, by enzymes like azoreductase. tandfonline.comresearchgate.net
In the degradation of Acid Blue by a mixed bacterial consortium, intermediate metabolites such as metanilic acid and peri acid were detected in the early stages of the process. sciepub.comsciepub.comsciepub.com Further degradation led to the formation of methyl salicylic (B10762653) acid, catechol, and β-ketoadipic acid, indicating the complete breakdown of the dye molecule. sciepub.comsciepub.comsciepub.com The disappearance of the initial intermediates over time suggests their further metabolism by the microbial consortium. sciepub.comsciepub.com Similarly, the biodegradation of Acid Blue 113 by Pseudomonas stutzeri AK6 was shown to involve azoreductase and laccase enzymes. nih.gov Analysis of the degradation of Acid Blue 129 by the fungus Trametes hirsuta also revealed a metabolic pathway involving the formation of several intermediate compounds. tandfonline.com
Advanced Oxidation Processes (AOPs) for Acid this compound Remediation
Advanced Oxidation Processes (AOPs) are a class of water treatment technologies that rely on the generation of highly reactive oxygen species (ROS), most notably the hydroxyl radical (•OH), to break down complex organic pollutants into simpler, less harmful substances. mdpi.commrforum.com These methods are particularly effective for treating wastewater containing recalcitrant dyes like Acid this compound, which are often resistant to conventional biological treatments. researchgate.net
Ozonation is an AOP that utilizes ozone (O₃) to degrade organic contaminants. The degradation of dyes like Acid this compound by ozone can occur through two primary pathways: direct oxidation by molecular ozone or indirect oxidation by hydroxyl radicals (•OH) formed during ozone decomposition in water. mdpi.com The dominant pathway is heavily influenced by the pH of the solution. In acidic conditions, direct oxidation is more prevalent, whereas in neutral to alkaline conditions, the formation of highly reactive and non-selective hydroxyl radicals is promoted, often leading to faster degradation rates. mdpi.comrsc.org
The kinetics of dye degradation during ozonation frequently follow a pseudo-first-order model. rsc.org The reaction mechanism involves ozone attacking the chromophoric groups of the dye molecule, which are rich in electron density (e.g., aromatic rings, double bonds), leading to the cleavage of these structures and subsequent decolorization. researchgate.net Studies on Brilliant Blue, a dye with a similar triphenylmethane (B1682552) structure to Acid this compound, show that ozone attacks the molecule at multiple sites, leading to the formation of various by-products such as aldehydes and ketones before eventual mineralization. mdpi.comresearchgate.net
Electrochemical oxidation is a robust AOP for treating dye-laden wastewater. This process involves the degradation of pollutants at the surface of an anode through either direct electron transfer or, more commonly, indirect oxidation by electrochemically generated species. researchgate.net The choice of anode material is critical to the process's efficiency. Dimensionally Stable Anodes (DSAs) like Ti/RuO₂-IrO₂ and lead dioxide (PbO₂) anodes are frequently used. researchgate.netjelsciences.com
The mechanism can involve:
Direct Anodic Oxidation: The dye molecule adsorbs onto the anode surface and is destroyed by direct electron transfer.
Indirect Oxidation: Reactive species like hydroxyl radicals or stronger oxidants such as hypochlorite (B82951) (generated in the presence of chloride ions) are produced in situ and react with the dye molecules in the bulk solution. researchgate.net
Efficiency is measured by parameters such as Chemical Oxygen Demand (COD) removal, color removal, and energy consumption. Studies using a Ti/RuO₂-IrO₂ anode for Acid this compound degradation achieved complete color removal and a COD reduction of up to 94% under optimal conditions, which included a current density of 10 mA/cm². researchgate.net Another study using a Ti/β-PbO₂ anode achieved 90% oxidation of an 80 ppm Acid this compound solution in 25 minutes. jelsciences.com
Table 1: Electrochemical Oxidation Efficiency Parameters for Acid this compound
| Anode Material | Initial Concentration | Key Conditions | Time | Efficiency Metric | Result | Source |
|---|---|---|---|---|---|---|
| Ti/RuO₂-IrO₂ | Not Specified | Current Density: 10 mA/cm² | Not Specified | COD Removal | 94% | researchgate.net |
| Ti/RuO₂-IrO₂ | Not Specified | Current Density: 10 mA/cm² | Not Specified | Color Removal | 100% | researchgate.net |
| Ti/β-PbO₂ | 80 ppm | Current Density: 5 mA/cm² | 25 min | Dye Oxidation | 90% | jelsciences.com |
Combining different AOPs can create synergistic effects, leading to significantly enhanced degradation and mineralization of pollutants. mdpi.comscispace.com These hybrid systems can overcome the limitations of individual processes.
Photo-Fenton Process: This system combines Fenton's reagent (Fe²⁺ + H₂O₂) with UV irradiation. The UV light facilitates the photoreduction of Fe³⁺ back to Fe²⁺, which regenerates the catalyst and produces additional hydroxyl radicals, accelerating the degradation process. tandfonline.comtandfonline.com A comparative study on Acid this compound found that while both Fenton and photo-Fenton processes achieved high decolorization rates (97.7% and 98.12%, respectively), the photo-Fenton process resulted in significantly higher mineralization, demonstrating the importance of UV light in achieving complete degradation. tandfonline.com
Photocatalysis (TiO₂/UV): This process uses a semiconductor photocatalyst, typically titanium dioxide (TiO₂), activated by UV light. This activation generates electron-hole pairs, which in turn produce hydroxyl radicals that degrade the dye. iwra.org For Acid this compound, the TiO₂/UV process has been shown to completely remove color and achieve up to 97% removal of the organic load (COD). The reaction kinetics are influenced by the initial concentrations of both the dye and the catalyst. iwra.org
Photo-Electrocatalysis: This method enhances electrochemical oxidation by introducing UV irradiation. Light energy can excite the anode material (e.g., Ti/β-PbO₂), increasing the generation of oxidizing species and speeding up both decolorization and COD abatement. jelsciences.com For Acid this compound, illuminating the reactor during electrolysis was found to accelerate COD removal, with the abatement rising from 43% to 65% under specific conditions. jelsciences.com
Table 2: Comparison of Hybrid AOP Systems for Acid this compound Degradation
| Hybrid System | Key Components | Finding | Source |
|---|---|---|---|
| Photo-Fenton | Fe²⁺, H₂O₂, UV Light | Achieved 98.12% decolorization and significantly higher mineralization compared to the standard Fenton process. | tandfonline.com |
| Fenton | Fe²⁺, H₂O₂ | Effective for color removal (97.7%) but less so for complete mineralization. | tandfonline.comtandfonline.com |
| TiO₂/UV | Titanium Dioxide, UV Light | Capable of complete color removal and up to 97% COD removal. Follows pseudo-first-order kinetics. | iwra.org |
| Photo-Electrocatalysis | Ti/β-PbO₂ Anode, UV Light | Illumination increased COD abatement from 43% to 65% compared to electrolysis alone. | jelsciences.com |
Adsorption Phenomena of Acid this compound onto Various Adsorbents
Adsorption is a widely used physicochemical treatment method for dye removal due to its simplicity and efficiency. bohrium.com The process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). A variety of low-cost materials, including agricultural wastes and clays (B1170129), have been investigated as adsorbents for Acid this compound. bohrium.comresearchgate.net
To understand and optimize the adsorption process, equilibrium and kinetic data are fitted to various models.
Adsorption Isotherms: These models describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the adsorbent at a constant temperature.
Langmuir Isotherm: Assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. bohrium.comnih.gov This model has been found to fit the adsorption of Acid this compound on materials like Aluminium Silicate coated Fuller's Earth (ASFE) and activated carbon from hemp bast. bohrium.comresearchgate.net
Freundlich Isotherm: An empirical model that describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat. researchgate.netnih.gov The adsorption of Acid this compound on flower wastes showed a better fit to the Freundlich isotherm. researchgate.net
Dubinin-Radushkevich (D-R) Isotherm: Used to determine the nature of the adsorption process (physical or chemical) by calculating the mean free energy of adsorption. bohrium.com
Kinetic Models: These models describe the rate of dye uptake by the adsorbent.
Pseudo-First-Order Model: Assumes the rate of adsorption is proportional to the number of unoccupied sites. It is generally applicable to the initial stages of adsorption. researchgate.net
Pseudo-Second-Order Model: Assumes that the rate-limiting step is chemisorption involving valence forces through the sharing or exchange of electrons. bohrium.comresearchgate.net The adsorption of Acid this compound onto various adsorbents, including ASFE and flower wastes, is often best described by the pseudo-second-order model, indicating that chemisorption plays a significant role. bohrium.comresearchgate.net
Table 3: Adsorption Isotherm and Kinetic Models for Acid this compound on Various Adsorbents
| Adsorbent | Best Fit Isotherm | Best Fit Kinetic Model | Adsorption Capacity (mg/g) | Source |
|---|---|---|---|---|
| Aluminium Silicate Coated Fuller's Earth (ASFE) | Langmuir | Pseudo-Second-Order | ~174.22 | bohrium.com |
| Fuller's Earth (FE) | Langmuir | Pseudo-Second-Order | ~36.70 | bohrium.com |
| Flower Wastes | Freundlich | Pseudo-Second-Order | Not Specified | researchgate.net |
| Hemp Bast Activated Carbon | Langmuir | Intraparticle Diffusion | 28.75 | researchgate.net |
The removal of Acid this compound from solution is governed by several interaction mechanisms between the dye molecule and the adsorbent surface.
Electrostatic Interactions: This is a primary mechanism, especially when the adsorbent surface charge is opposite to that of the dye. Acid this compound is an anionic dye, carrying a negative charge from its sulfonate (-SO₃⁻) groups. bohrium.com In acidic solutions (low pH), the surface of many adsorbents (like clays or biomass) becomes protonated and thus positively charged, leading to strong electrostatic attraction with the anionic dye molecules. researchgate.netnih.gov This explains why the adsorption of Acid this compound is often most effective at low pH values. researchgate.net
Hydrogen Bonding: This can occur between hydrogen atoms in the adsorbent's functional groups (e.g., -OH, -COOH) and electronegative atoms (oxygen, nitrogen) in the Acid this compound molecule. researchgate.net
π–π Interactions: These interactions can occur between the aromatic rings present in the structure of Acid this compound and the delocalized π-electron systems on the surface of carbonaceous adsorbents like activated carbon.
n–π Interactions: This involves the interaction between lone pair electrons (n-electrons) on heteroatoms (like oxygen or nitrogen in the dye) and the π-system of the adsorbent.
The dominant mechanism depends on the specific characteristics of the adsorbent, the solution chemistry (especially pH), and the structure of the dye itself. For instance, on Aluminium Silicate coated Fuller's Earth, the presence of Al³⁺ active sites can lead to complex formation with the dye, indicating a chemical adsorption mechanism. bohrium.com
Thermodynamic Characterization of Acid this compound Adsorption Processes
The thermodynamic feasibility and the nature of the adsorption process for Acid this compound (AB9) onto various adsorbents are evaluated through key thermodynamic parameters: Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°). These parameters provide insight into the spontaneity, thermal nature, and randomness of the solid-liquid interface during adsorption.
The Gibbs free energy change indicates the degree of spontaneity of the adsorption process. Negative values of ΔG° signify that the adsorption is spontaneous and thermodynamically feasible. The enthalpy change, ΔH°, distinguishes between endothermic (positive ΔH°) and exothermic (negative ΔH°) processes. A positive value suggests that the adsorption is favored at higher temperatures, while a negative value indicates the opposite. The entropy change, ΔS°, describes the randomness at the adsorbent-solution interface. A positive ΔS° value reflects an increase in the randomness at the solid-liquid interface during adsorption.
Research has shown that the adsorption of Acid this compound is influenced by temperature. For instance, in studies involving the adsorption of AB9 onto chitosan (B1678972), negative ΔG° values were recorded, confirming the spontaneous nature of the process. scielo.br Similarly, the adsorption of AB9 onto modified biochar was also found to be a spontaneous process. researchgate.net
The endothermic nature of AB9 adsorption is a commonly reported finding. An increase in adsorption capacity with rising temperature suggests that the process is endothermic. researchgate.net For example, the adsorption of AB9 onto NH4Cl-modified biochar derived from cassava residues was identified as an endothermic process, which is consistent with physisorption. researchgate.net This is further supported by studies on other adsorbents where a positive enthalpy change (ΔH°) was observed. researchgate.net A positive entropy change (ΔS°) often accompanies these processes, indicating an increase in disorder at the solid/liquid interface. scielo.brresearchgate.net
The thermodynamic parameters for the adsorption of Acid this compound and similar acid dyes onto various adsorbents are summarized in the table below, based on findings from different research studies.
Table 1: Thermodynamic Parameters for Acid Dye Adsorption
| Adsorbent/Dye System | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (kJ/mol·K) | Temperature (K) | Nature of Process | Reference |
|---|---|---|---|---|---|---|
| Bacterial Biomass / Acid Blue | Negative values at various temperatures | 52.91 | Positive value | Not Specified | Spontaneous, Endothermic | researchgate.net |
| Chitosan / Acid this compound | Negative values | Exothermic (Negative ΔH) | Positive value | 298 - 328 | Spontaneous, Exothermic | scielo.br |
| NH4Cl-Modified Cassava Biochar / Acid this compound | Not Specified | Endothermic | Not Specified | 318 (45°C) | Spontaneous, Endothermic | researchgate.net |
Chemical Reactivity and Mechanistic Investigations of Acid Blue 9
Oxidation Reactions and Product Characterization (e.g., with Hydrogen Peroxide, Bleach)
The degradation of triphenylmethane (B1682552) dyes like Acid Blue 9 through oxidation is also a key area of environmental research. While specific studies detailing the full range of oxidation products for Acid this compound are limited, research on closely related dyes provides significant insights. For instance, the oxidation of Brilliant Blue-R, a similar triphenylmethane dye, by hypochlorite (B82951) (the active component of bleach) has been studied in detail. pylamdyes.comscielo.org.za
This reaction proceeds through two competitive pathways involving hypochlorite (OCl⁻) and hypochlorous acid (HOCl), with the latter being the more reactive species, especially under acidic conditions. pylamdyes.comscielo.org.za The reaction follows pseudo-first-order kinetics and is first-order with respect to both the dye and the oxidizing species. pylamdyes.comscielo.org.za The oxidation ultimately leads to the cleavage of the dye's chromophore, resulting in decolorization.
For Brilliant Blue-R, the identified oxidation products include:
4-(4-ethoxyphenylamino)benzoic acid
3-[(ethyl-hydroxyamino)methyl]benzene sulfonic acid
6'-chloro-5'-hydroxy-bicyclohexylidene-2,5,2'-triene-4,4'-dione pylamdyes.com
Given the structural similarities, it is plausible that the oxidation of Acid this compound with bleach would yield analogous aromatic fragments resulting from the breakdown of the central triphenylmethane structure.
Advanced oxidation processes (AOPs) utilizing hydroxyl radicals (•OH) are also effective in degrading Acid this compound. The Fenton process (Fe²⁺/H₂O₂) and photo-Fenton processes have demonstrated high efficiency in decolorizing aqueous solutions of the dye. bohrium.com These processes lead to the mineralization of the dye, breaking it down into simpler, less harmful substances. bohrium.com Photocatalytic degradation using titanium dioxide (TiO₂) under UV light is another effective method, which generates highly reactive hydroxyl radicals to rupture the organic dye molecule, eventually leading to its oxidation into CO₂, water, and inorganic ions. wikipedia.org
Table 1: Oxidation of Brilliant Blue-R by Hypochlorite
| Parameter | Value | Reference |
|---|---|---|
| Oxidizing Species | Hypochlorite (OCl⁻) and Hypochlorous Acid (HOCl) | pylamdyes.comscielo.org.za |
| Reaction Kinetics | Pseudo-first-order | pylamdyes.comscielo.org.za |
| Order w.r.t. Dye | First | pylamdyes.comscielo.org.za |
| Order w.r.t. Oxidant | First | pylamdyes.comscielo.org.za |
| Identified Products | 4-(4-ethoxyphenylamino)benzoic acid, 3-[(ethyl-hydroxyamino)methyl]benzene sulfonic acid, 6'-chloro-5'-hydroxy-bicyclohexylidene-2,5,2'-triene-4,4'-dione | pylamdyes.com |
pH-Dependent Reactivity and Stability Studies of Acid this compound in Solution
The reactivity and stability of Acid this compound in aqueous solutions are significantly influenced by pH. The dye exhibits considerable stability over a broad pH range, which contributes to its versatility in various applications. nutchem.compylamdyes.com
Commercially available information indicates that Acid this compound is most stable in a pH range of approximately 3 to 12. nutchem.compylamdyes.com Within this range, it maintains its characteristic brilliant blue color. However, outside of this optimal window, distinct color changes occur, signaling alterations in the dye's molecular structure.
Acidic Conditions (pH < 3): Under strongly acidic conditions, the solution of Acid this compound tends to turn green. nutchem.compylamdyes.com This is a common characteristic of triphenylmethane dyes, where protonation of the molecule can alter its electronic structure and thus its light-absorbing properties.
Alkaline Conditions (pH > 12): In strongly alkaline environments, the dye's color shifts to pink or can become nearly colorless, often accompanied by the formation of a dark purple precipitate. nutchem.commdpi.compylamdyes.com This is likely due to the formation of a carbinol base (a colorless form of the dye) or other deprotonation and structural rearrangement reactions at high pH.
Studies on the degradation of related dyes, such as Mordant this compound, using advanced oxidation processes have also highlighted the critical role of pH. For Mordant this compound, degradation in a Fenton-activated persulfate system was found to be most efficient under acidic conditions, with an optimal pH of 4.88. mdpi.com The degradation efficiency decreased significantly as the pH increased into the alkaline range. mdpi.com This is attributed to the higher redox potential of the sulfate (B86663) radicals (SO₄•⁻) and the generation of hydroxyl radicals (HO•) at lower pH levels. mdpi.com While this study is not on Acid this compound directly, it underscores the general principle that the reactivity and degradation of such dyes are highly pH-dependent.
Table 2: pH Stability and Color of Acid this compound
| pH Range | Stability/Appearance | Reference |
|---|---|---|
| < 3 | Tends to turn green | nutchem.compylamdyes.com |
| 3 - 12 | Most stable, brilliant blue solution | nutchem.compylamdyes.com |
| > 12 | Tends to turn pink/colorless | nutchem.compylamdyes.com |
Interactions of Acid this compound with Other Chemical Species and Environmental Matrices (e.g., Soil Sorption, Dye-Dye Interactions)
The interaction of Acid this compound with various materials and chemicals is fundamental to its application and environmental fate. As an anionic dye, its interactions are often governed by electrostatic forces, hydrogen bonding, and van der Waals forces.
Soil Sorption: The environmental behavior of Acid this compound is significantly influenced by its interaction with soil and sediment. Being an anionic dye, its sorption is particularly affected by soil properties like pH, clay content, and organic matter. Studies have shown that Acid this compound is attracted to and sorbed by acidic soils. wikipedia.org This is because at low pH, soil surfaces can become more positively charged, enhancing the electrostatic attraction for the anionic dye molecules.
Research on the adsorption of Acid this compound onto various sorbents has provided quantitative data on its binding affinity. For example, a study using compost as a biosorbent found that the material could effectively remove Acid this compound from aqueous solutions. pan.pl The maximum sorption capacity was found to be significant, and the process was dependent on the initial dye concentration and the dose of the compost. pan.pl Another study investigated the removal of Acid this compound using Fuller's Earth (FE) and an aluminum silicate-coated version (ASFE). The coated material showed a substantially higher adsorption capacity (174.22 mg/g) compared to the uncoated material (36.70 mg/g), with the adsorption process being well-described by the Langmuir isotherm model. bohrium.com This suggests a monolayer adsorption onto a surface with a finite number of identical sites.
Table 3: Adsorption Capacities of Various Sorbents for Acid this compound
| Sorbent | Adsorption Capacity (mg/g) | Adsorption Isotherm Model | Reference |
|---|---|---|---|
| Fuller's Earth (FE) | ~36.70 | Langmuir | bohrium.com |
| Aluminum Silicate Coated Fuller's Earth (ASFE) | ~174.22 | Langmuir | bohrium.com |
| Brown Marine Algae (Turbinaria conoides) | - (Optimization study) | - | nih.gov |
| Compost | - (Dependent on conditions) | Freundlich, Dubinin-Raduskevich | pan.pl |
Dye-Surfactant Interactions: In many industrial applications, such as in cleaning products or textile dyeing, Acid this compound co-exists with surfactants. The interaction between dyes and surfactants can be complex, leading to the formation of dye-surfactant complexes or the solubilization of the dye within surfactant micelles. These interactions can affect the dye's color, solubility, and performance.
While specific studies on the interaction of Acid this compound with a wide range of surfactants are not extensively detailed in the provided context, research on similar acid dyes with nonionic and ionic surfactants provides valuable insights. For instance, the interaction between C.I. Acid Blue 80 and nonionic surfactants was found to be significant, even at concentrations below the critical micelle concentration (CMC), and was dependent on temperature. lodz.pl Generally, anionic dyes like Acid this compound would be expected to interact strongly with cationic surfactants due to electrostatic attraction, potentially leading to the formation of insoluble ion pairs. Interactions with anionic surfactants would be weaker due to electrostatic repulsion, while interactions with nonionic surfactants would be driven by hydrophobic and other weaker forces. These interactions are crucial in formulating products where both dye and surfactant are present, as they can influence the stability and efficacy of the final product.
Advanced Analytical Methodologies for Acid Blue 9 Detection and Quantification
High-Performance Liquid Chromatography (HPLC) Method Development and Validation
High-Performance Liquid Chromatography (HPLC) stands as a primary technique for the analysis of synthetic dyes like Acid Blue 9 due to its high resolution and quantitative accuracy. osha.govlew.ro Method development often focuses on reversed-phase (RP) chromatography, which separates compounds based on their hydrophobicity. lew.rosielc.com
Method Development: A common approach involves using a C18 analytical column, which provides a non-polar stationary phase suitable for separating water-soluble acid dyes. osha.govlew.ro The mobile phase is typically a gradient mixture of an aqueous buffer and an organic solvent, such as acetonitrile (B52724) or methanol (B129727). lew.rosielc.com For instance, one method utilizes a mobile phase containing acetonitrile, water, and phosphoric acid for effective separation on a reverse-phase column. sielc.com For applications requiring mass spectrometry (MS) detection, phosphoric acid can be substituted with a volatile alternative like formic acid. sielc.com Ion-pairing HPLC is another effective strategy, where an ion-pairing agent is added to the mobile phase to improve the retention and separation of ionic dyes like Acid this compound. osha.govscribd.com
Table 1: HPLC Method Parameters and Validation Data for Acid this compound Analysis
| Parameter | Details | Source |
|---|---|---|
| Method | OSHA Method PV2129 (Partially Validated) | osha.govscribd.com |
| Stationary Phase | Reverse Phase C18 Column | osha.gov |
| Mobile Phase | Methanol/Water (1:1) with ion-pairing agent | osha.gov |
| Detector | Variable Wavelength UV-Vis | osha.gov |
| Detection Wavelength | 650 nm | osha.gov |
| Extraction Efficiency | 95.9% | scribd.com |
| Storage Recovery (2 days) | 100.2% | osha.govscribd.com |
| Analytical Detection Limit | 0.83 ng per injection | osha.govscribd.com |
Paper and Thin-Layer Chromatography (TLC) in Qualitative and Quantitative Analysis
Paper chromatography and Thin-Layer Chromatography (TLC) are valuable for the qualitative and semi-quantitative analysis of Acid this compound. osha.govscribd.com These techniques are known for their simplicity, speed, and cost-effectiveness, making them suitable for screening purposes. sigmaaldrich.comnih.gov
Qualitative Analysis: Historically, many analytical schemes for identifying food dyes have relied on paper and TLC. osha.govscribd.com The separation principle is based on the differential partitioning of the analyte between a stationary phase (e.g., cellulose (B213188) paper or a silica-coated plate) and a mobile phase (a solvent or mixture of solvents). savemyexams.com For Acid this compound, a hydrophilic dye, its mobility is highly dependent on the composition of the developing solvent. nih.gov In one study using paper chromatography with a hexane (B92381) and ethanol (B145695) binary solution, Acid this compound showed minimal migration when the hexane content was high but its retention factor (Rf) value increased significantly as the ethanol content rose above 50%. researchgate.net Another TLC method for organic dyes uses a methylcellulose (B11928114) stationary phase with a mobile phase of 2.5% sodium acetate (B1210297) or 2% sodium citrate (B86180) in 5% ammonia. nih.gov
Quantitative Analysis: While primarily qualitative, TLC can be adapted for quantitative purposes. sigmaaldrich.com One common method involves comparing the intensity of the sample spot to those of a series of standards run on the same plate. osha.govscribd.com More advanced quantitative analysis can be achieved by coupling TLC with image analysis software. nih.gov This approach involves capturing a digital image of the chromatogram and using software to measure the area and intensity of the spots. nih.gov Studies using this technique on other compounds have achieved high determination coefficients (R² > 0.97), demonstrating its potential as a reliable quantitative tool. nih.gov
Table 2: Chromatographic Systems for TLC/Paper Analysis of Acid this compound
| Technique | Stationary Phase | Mobile Phase | Application | Source |
|---|---|---|---|---|
| Paper Chromatography | Chromatography Paper (Cellulose) | Hexane / Ethanol (binary solution) | Qualitative Separation | nih.govresearchgate.net |
| Thin-Layer Chromatography | Methylcellulose on plastic support | 2.5% Sodium Acetate or 2% Sodium Citrate in 5% Ammonia | Determination of Organic Dyes | nih.gov |
| Thin-Layer Chromatography | Silica (B1680970) Gel 60 | Varies (e.g., n-butanol/acetic acid/water) | General Qualitative & Quantitative Analysis | nih.govsavemyexams.com |
Spectrophotometric Quantification Techniques and Method Optimization
Spectrophotometry is a widely used technique for the quantification of colored compounds like Acid this compound, based on their ability to absorb light at specific wavelengths. osha.govscribd.com The maximum absorbance (λ-max) for Acid this compound is noted at approximately 630 nm. osha.govscribd.com
Direct Quantification: In its simplest form, the concentration of Acid this compound in a clear solution can be determined by measuring its absorbance and applying the Beer-Lambert law. This method is often employed to monitor the change in dye concentration during degradation or adsorption studies. iwra.org For example, the degradation of Acid this compound has been evaluated by measuring the absorbance of its chromophore groups over time. iwra.org
Method Optimization and Preconcentration: For samples with low dye concentrations or significant matrix interference, direct spectrophotometry may lack the required sensitivity. pjaec.pk To overcome this, sample preparation steps such as preconcentration are necessary. Cloud Point Extraction (CPE) is an effective preconcentration technique that has been successfully coupled with spectrophotometry for the analysis of acid dyes in water samples. pjaec.pk In a method developed for the similar Acid Blue 29, optimization of parameters such as pH, surfactant type and volume, and centrifugation conditions was crucial for achieving high recoveries. pjaec.pk The optimized CPE-spectrophotometry method demonstrated good performance, highlighting its applicability for trace dye analysis. pjaec.pk
Table 3: Performance of an Optimized CPE-Spectrophotometry Method for a Related Acid Dye (Acid Blue 29)
| Parameter | Value |
|---|---|
| Linear Range | 0.4 - 10 µg/mL |
| Wavelength (λ-max) | 606 nm |
| Correlation Coefficient (R²) | 0.995 |
| Limit of Detection (LOD) | 0.35 µg/mL |
| Limit of Quantification (LOQ) | 1.1 µg/mL |
Source: pjaec.pk. Note: Data is for Acid Blue 29 and serves as an illustrative example of the performance achievable for acid dyes.
Novel Sensor Development and Electrochemical Detection Approaches
Recent research has focused on developing novel sensors for the rapid, sensitive, and selective detection of food dyes. Electrochemical sensors, in particular, offer advantages in terms of portability, low cost, and high sensitivity. acs.orgresearchgate.net
Electrochemical Sensor Design: A highly effective electrochemical sensor was recently developed for the simultaneous detection of Acid this compound and Allura Red. acs.orgresearchgate.netresearchgate.net The sensor is based on a glassy carbon electrode (GCE) modified with a nanocomposite of Lanthanum Yttrium Chromium Oxide (La₂YCrO₆) double perovskites decorated on halloysite (B83129) nanotubes (HLNTs). acs.orgnih.gov The La₂YCrO₆ double perovskites were synthesized using a sol-gel method, and the nanocomposite was fabricated via a sonication technique. acs.orgresearchgate.net
Performance and Research Findings: The resulting La₂YCrO₆/HLNTs/GCE demonstrated remarkable conductivity, rapid electron transfer, and enhanced electrocatalytic activity. acs.orgnih.gov These properties are crucial for the sensitive detection of electroactive species like Acid this compound. acs.orgnih.gov The sensor exhibited exceptional performance, with a very low detection limit and a wide linear range. researchgate.netnih.gov The method was successfully applied to the detection of Acid this compound in food samples, showing satisfactory recoveries and confirming its practical feasibility. researchgate.netnih.gov
Table 4: Performance Characteristics of a Novel Electrochemical Sensor for Acid this compound
| Parameter | Description | Value | Source |
|---|---|---|---|
| Sensor | La₂YCrO₆/HLNTs-modified Glassy Carbon Electrode | N/A | acs.orgresearchgate.net |
| Technique | Electrochemical Sensing | N/A | acs.org |
| Linear Concentration Range | Range over which the sensor response is proportional to concentration | 10 – 120 nM | acs.orgresearchgate.net |
| Limit of Detection (LOD) | Lowest concentration that can be reliably detected | 5.14 nM | acs.orgresearchgate.net |
| Application | Successfully tested for simultaneous detection in food samples | N/A | researchgate.netnih.gov |
Surface-Enhanced Raman Scattering (SERS) for Detection in Complex Matrices
Surface-Enhanced Raman Scattering (SERS) is a powerful spectroscopic technique that can provide highly sensitive and specific molecular fingerprint information, surmounting the limitations of conventional Raman spectroscopy, such as low signal intensity and fluorescence interference. wm.eduresearchgate.net
SERS Principle and Application: SERS enhances the Raman signal by orders of magnitude when molecules are adsorbed onto or are in close proximity to nanostructured metal surfaces, typically made of gold or silver. wm.eduaip.org This enhancement allows for the detection of analytes at extremely low concentrations, even down to the single-molecule level. wm.edu The technique has been successfully applied to the analysis of synthetic dyes. researchgate.net Specifically, SERS spectra have been obtained for Aniline (B41778) Blue (a synonym for Acid this compound), with studies indicating that a 633 nm laser provides superior performance compared to a 785 nm laser for this dye. researchgate.net
Analysis in Complex Matrices: A significant challenge in analytical chemistry is the detection of target analytes in complex matrices like environmental water or biological fluids, where other substances can interfere with the signal. acs.orgresearchgate.net SERS is particularly well-suited for such scenarios due to its high specificity. acs.org However, matrix effects can still lead to irreproducible signals. rsc.org To address this, SERS is often combined with sample preparation or separation techniques. researchgate.net For instance, coupling multiphase electroextraction (MPEE) with SERS has been shown to effectively determine methylene (B1212753) blue in tap water samples, achieving a limit of detection as low as 0.05 μg L⁻¹. acs.org This integrated approach demonstrates the potential of SERS for the ultrasensitive detection of Acid this compound in complex real-world samples. acs.org
Table 5: Example of SERS Performance for Dye Detection in a Complex Matrix
| Parameter | Description |
|---|---|
| Analyte | Methylene Blue (as a model dye) |
| Technique | Multiphase Electroextraction (MPEE) coupled with SERS |
| Matrix | Tap Water Samples |
| Substrate | Silver Nanoparticles |
| Limit of Detection (LOD) | 0.05 µg L⁻¹ |
Source: acs.org. Note: Data is for Methylene Blue and illustrates the high sensitivity achievable with SERS in complex samples.
Emerging Research Frontiers and Interdisciplinary Applications of Acid Blue 9 Chemistry Non Prohibited
Application in Environmental Tracer Studies and Hydrological Mapping
Acid Blue 9, also known as Brilliant Blue FCF, is extensively utilized as a tracer dye in environmental and hydrological research. wikipedia.orgcornell.edu Its properties, including high visibility, mobility, and relatively low toxicity, make it a suitable candidate for studying the movement of water and solutes in various environments like soils and aquifers. cornell.eduresearchgate.netsci-hub.se The dye's bright blue color provides a clear contrast against the natural background of soil and rock, facilitating the visualization of water flow paths. cornell.eduresearchgate.net
Brilliant Blue FCF is particularly valuable for identifying preferential flow paths, which are channels that allow for rapid water movement through the soil. cornell.educopernicus.org This is crucial for understanding how contaminants might be transported through the subsurface. Researchers have used Brilliant Blue FCF in dye tracer irrigation experiments to study how water flow paths evolve over time in different geological formations, such as glacial moraines. copernicus.org These studies often involve applying a solution of the dye to a plot of land and then excavating vertical soil sections to observe the stained patterns, which can be digitally analyzed to determine infiltration depths and flow characteristics. copernicus.org
Despite its advantages, the mobility of Brilliant Blue FCF can be influenced by soil properties. As an ionic organic molecule, it can interact with the solid phase of the soil. researchgate.net Its sorption is affected by factors such as pH and ionic strength. wikipedia.orgresearchgate.net For instance, the dye is more readily sorbed in acidic soils. wikipedia.org To account for this, it is often used in conjunction with more conservative tracers, like chloride or bromide, which are not significantly absorbed by soil materials. cornell.edu This combined approach allows for a more accurate understanding of both the flow patterns and the travel times of water and solutes. cornell.edu
The following table summarizes key aspects of Acid this compound's application in tracer studies:
| Feature | Description | References |
| Primary Use | Visualizing water and solute movement in soils and aquifers. | cornell.eduutah.govozarkundergroundlab.com |
| Key Properties | High visibility, good mobility, and low toxicity. | cornell.eduresearchgate.netsci-hub.secopernicus.org |
| Application Method | Irrigation with a dye solution followed by excavation and analysis of stained soil profiles. | copernicus.org |
| Limitations | Sorption to soil particles, particularly in acidic conditions. | wikipedia.orgresearchgate.net |
| Combined Use | Often used with conservative tracers (e.g., Cl-, Br-) for comprehensive analysis. | cornell.edu |
Integration in Advanced Materials Science Research (e.g., Functionalized Composites, Polymer Matrices)
Acid this compound is being explored for its potential in advanced materials science, particularly in the development of functionalized composites and its integration into polymer matrices. mdpi.combiosynth.com Its chemical structure and properties allow it to be incorporated into various materials to enhance or impart specific functionalities.
One area of research involves the use of Acid this compound in creating composite materials for applications such as wastewater treatment. Studies have shown that materials like insoluble dendronized chitosan (B1678972) can be used for the efficient removal of Acid this compound from aqueous solutions, indicating the potential for creating specialized adsorbent materials. researchgate.net The dye's interaction with different materials, such as activated carbon and silica (B1680970) gel beads, has been studied, revealing reversible and time-dependent adsorption. biosynth.com
In the realm of polymer science, Brilliant Blue FCF has been blended with light-emitting polymers like poly(9,9-di-n-octylfluorenyl-2,7-diyl) (PFO) to enhance their photoluminescence intensity. researchgate.net This suggests its utility in developing materials for polymer light-emitting diodes (PLEDs). The addition of the dye can, however, affect the surface morphology of the polymer films. researchgate.net
Furthermore, research into clean production methods for Acid this compound, such as catalytic oxidation using iron phthalocyanine (B1677752) sulfonamide in an aqueous medium, points to more environmentally friendly ways to synthesize this compound for various applications, including in materials science. acs.org
The table below details some of the research directions for Acid this compound in materials science:
| Research Area | Description | Key Findings | References |
| Functionalized Composites | Development of materials for dye removal from wastewater. | Insoluble dendronized chitosan shows high adsorption capacity for Acid this compound. | researchgate.net |
| Polymer Matrices | Enhancement of photoluminescent properties of light-emitting polymers. | Blending with PFO increases photoluminescence but can alter surface roughness. | researchgate.net |
| Adsorption Studies | Investigation of interactions with various adsorbent materials. | Adsorption onto activated carbon and silica gel is reversible and time-dependent. | biosynth.com |
| Green Synthesis | Development of environmentally friendly production methods. | Catalytic oxidation with an iron phthalocyanine sulfonamide catalyst in water provides a high-yield, clean synthesis route. | acs.org |
Role in Chemical Sensing Technologies and Optoelectronic Devices
Acid this compound is finding increasing application in the development of chemical sensors and optoelectronic devices due to its distinct electrochemical and optical properties. mdpi.comelectrochemsci.orgacs.org
In the field of chemical sensing, electrodes modified with Acid this compound have been developed for the detection of various analytes. For instance, a Brilliant Blue FCF-modified Nafion-coated electrode has demonstrated high sensitivity and a low detection limit for the determination of L-cysteine. electrochemsci.org Similarly, multi-walled carbon nanotubes functionalized with Brilliant Blue have been used to create electrodes for detecting hydrogen peroxide. electrochemsci.org The development of electrochemical sensors for the simultaneous quantification of Acid this compound and other dyes, like Tartrazine, in food samples highlights its importance in food quality control. mdpi.comnih.gov These sensors often utilize advanced materials like manganese dioxide nanorods or double perovskites to enhance their sensitivity and selectivity. mdpi.comacs.orgresearchgate.net
In optoelectronics, Acid this compound is being investigated for its potential use in devices like polymer light-emitting diodes (PLEDs). researchgate.netamericanchemicalsuppliers.com Its ability to enhance the photoluminescence of certain polymers makes it a candidate for improving the efficiency of these devices. researchgate.net The doping of conductive polymers with dyes like Acid this compound is a technique being explored to modify their permeation and electroluminescence properties. researchgate.net Some semiconducting materials incorporating components related to Acid this compound are being used in a variety of optoelectronic devices, including light-emitting diodes (LEDs), field-effect transistors (FETs), and organic photovoltaics (OPVs). americanchemicalsuppliers.com
The table below summarizes the role of Acid this compound in these technologies:
| Technology | Application of Acid this compound | Key Features | References |
| Chemical Sensing | Electrode modification for analyte detection. | High sensitivity and selectivity for targets like L-cysteine, hydrogen peroxide, and other food dyes. | electrochemsci.orgacs.orgresearchgate.net |
| Optoelectronics | Enhancing photoluminescence in PLEDs. | Improves brightness and efficiency of light-emitting polymers. | researchgate.net |
| Semiconductors | Component in materials for various optoelectronic devices. | Used in the development of LEDs, FETs, and OPVs. | americanchemicalsuppliers.com |
Supramolecular Chemistry Involving Brilliant Blue FCF (e.g., Inclusion Complexes)
The ability of Brilliant Blue FCF to form inclusion complexes, a key concept in supramolecular chemistry, is a significant area of research. mdpi.comresearchgate.net These complexes involve the encapsulation of the dye molecule (the "guest") within the cavity of a larger host molecule. Cyclodextrins, particularly β-cyclodextrin, are common host molecules used in these studies. mdpi.comresearchgate.net
The formation of an inclusion complex between Brilliant Blue FCF and β-cyclodextrin has been confirmed through various spectroscopic and physicochemical techniques. researchgate.net Studies have shown that a 1:1 stoichiometry is typical for this host-guest complex. researchgate.netspkx.net.cn The encapsulation of the dye within the hydrophobic cavity of the cyclodextrin (B1172386) can lead to changes in its physical and chemical properties, such as an enhancement of its fluorescence intensity. spkx.net.cn
This complexation has potential applications in various fields. In environmental science, the formation of inclusion complexes is being explored as a method for removing micropollutants like Brilliant Blue FCF from water. mdpi.com The interaction with cyclodextrins can effectively sequester the dye molecules. mdpi.com In other areas, these supramolecular assemblies could be used to modify the properties of the dye for specific applications, potentially influencing its stability, solubility, and bioavailability.
The table below outlines the key aspects of supramolecular chemistry involving Brilliant Blue FCF:
| Aspect | Description | Key Findings | References |
| Host-Guest Chemistry | Formation of inclusion complexes with cyclodextrins. | Brilliant Blue FCF forms a 1:1 complex with β-cyclodextrin. | researchgate.netspkx.net.cn |
| Physicochemical Changes | Alteration of the dye's properties upon complexation. | Enhanced fluorescence intensity of the dye is observed. | spkx.net.cn |
| Potential Applications | Use in environmental remediation and other fields. | Inclusion complexes can be used to remove the dye from water. | mdpi.com |
Photochromic and Electrochromic Properties for Advanced Systems
The photochromic and electrochromic properties of triphenylmethane (B1682552) dyes like Acid this compound are areas of interest for the development of advanced systems. Photochromism refers to the reversible change of a chemical species between two forms having different absorption spectra, induced by electromagnetic radiation. Electrochromism is a similar reversible change in optical properties, but induced by an electric field.
While specific research on the photochromic and electrochromic properties of Acid this compound is not extensively detailed in the provided search results, the broader class of triphenylmethane dyes, to which it belongs, is known for these characteristics. specialchem.com The extended π-conjugated system of the dye is responsible for its color, and alterations to this system through oxidation or other chemical reactions can lead to a loss of color. ox.ac.uk For example, the oxidation of Brilliant Blue FCF by bleach results in colorless products because the extended conjugation is lost. ox.ac.uk
The study of the electrochemical behavior of Brilliant Blue FCF has been carried out using techniques like cyclic voltammetry, which provides insights into its redox properties. electrochemsci.orgresearchgate.net Such studies are fundamental to understanding its potential for electrochromic applications. Research on other dyes has shown that incorporating them into polymer films can enhance electrochromic properties such as optical contrast and switching time. researchgate.net This suggests a potential pathway for developing advanced systems utilizing the electrochromic behavior of Acid this compound.
Exploration of Biological Interactions Beyond Clinical Contexts (e.g., Enzyme Activity Modulation, Biofilm Studies)
Beyond its use in food and medicine, Acid this compound is being investigated for its interactions with biological systems in non-clinical contexts, such as modulating enzyme activity and in biofilm studies. ub.ac.idrsc.orgbiorxiv.org
In the area of enzyme activity modulation, the structural similarity of Brilliant Blue FCF to other compounds known to interact with enzymes makes it a molecule of interest. science.gov For example, it is structurally similar to Brilliant Blue G, a known inhibitor of the P2X7 receptor, which is involved in inflammasome signaling. science.gov While direct studies on Acid this compound modulating a wide range of enzymes are not extensively covered, the general principle of small molecules influencing enzyme function is well-established. rsc.orgacs.orgnih.gov The binding of molecules to enzymes can alter their conformation and, consequently, their catalytic activity. rsc.orgacs.org
Acid this compound has also been used in biofilm studies. Biofilms are communities of microorganisms attached to a surface, and understanding their structure and function is important in many fields. Brilliant Blue FCF has been used as a tracer to study transport properties within porous media where biofilms are present. researchgate.netresearchgate.net These studies help to understand how the growth of biofilms can alter the flow of solutes. researchgate.net Additionally, food-grade dyes containing Brilliant Blue FCF have been explored for their potential to stain bacteria, which could be useful in visualizing biofilms in dental and other applications. ub.ac.id
The table below summarizes these non-clinical biological interactions:
| Area of Exploration | Description | Key Findings and Potential | References |
| Enzyme Activity Modulation | Investigating the influence of Acid this compound on enzyme function. | Structural similarities to known enzyme inhibitors suggest potential for interaction. | science.gov |
| Biofilm Studies | Use as a tracer in biofilm-containing porous media and for staining bacteria. | Helps to characterize how biofilms affect solute transport and can be used to visualize bacterial communities. | researchgate.netub.ac.idresearchgate.net |
Conclusion and Future Research Directions in Acid Blue 9 Chemistry
Current Challenges and Knowledge Gaps in Acid Blue 9 Research
A primary challenge in Acid this compound research lies in fully understanding its environmental fate and transport. While it is known to be persistent in aquatic environments, detailed knowledge of its degradation pathways and the specific nature of its photoproducts and metabolites is limited. epa.govmass.gov The half-life of Acid this compound in aquatic systems can vary significantly depending on environmental conditions, with estimates ranging from weeks to over six months. mass.govepa.gov This variability highlights a knowledge gap in how factors like water chemistry, microbial populations, and sunlight exposure interact to influence its persistence.
Furthermore, the toxicological profile of Acid this compound, particularly concerning its long-term effects on various organisms and ecosystems, requires more in-depth investigation. nih.gov While some studies have indicated low acute toxicity to certain aquatic organisms, concerns remain about its potential for bioaccumulation and the effects of its degradation products. epa.govepa.gov A significant knowledge gap also exists in understanding the complete picture of its impact on non-target plants and the broader ecological balance when used as an aquatic herbicide. epa.gov
From an analytical perspective, while methods like high-performance liquid chromatography (HPLC) are used for detection, there is a continuous need for more rapid, sensitive, and field-deployable analytical techniques. osha.govmdpi.com The development of methods for the simultaneous detection of Acid this compound and other co-contaminants in complex matrices remains a challenge. acs.org Additionally, the purity of commercially available Acid this compound can be a concern, with U.S. specifications for the food-grade version requiring a minimum of 85% purity, which necessitates robust analytical methods for quality control. osha.gov
Prospective Avenues for Scholarly Investigation and Methodological Innovation
Future research should prioritize a multi-faceted approach to address the existing challenges. A key area for investigation is the development and optimization of advanced oxidation processes (AOPs) for the efficient degradation of Acid this compound in wastewater. iwra.orgresearchgate.net Studies have shown that processes like TiO2/UV, Fenton, and photo-Fenton oxidation can effectively decolorize and mineralize the dye. iwra.orgtandfonline.comresearchgate.net Further research could focus on enhancing the efficiency of these processes, exploring novel catalysts, and understanding the degradation mechanisms and the toxicity of the resulting byproducts. researchgate.netresearchgate.net The use of persulfate-based AOPs has also shown promise for the degradation of similar dyes and warrants further investigation for Acid this compound. mdpi.com
Methodological innovation in analytical chemistry is another critical avenue. The development of novel sensors and electrocatalysts for the rapid and sensitive detection of Acid this compound in food and environmental samples is a promising area of research. acs.org Exploring techniques like electrodialysis for the desalting and purification of Acid this compound could offer a more cost-effective and efficient alternative to current methods like nanofiltration. researchgate.net Furthermore, refining and fully validating air sampling and analysis methods are necessary for monitoring workplace exposure. osha.gov
Investigations into the use of Acid this compound as an environmental tracer could also be expanded. methanol.org While it has been identified as a potential tracer for methanol (B129727) fuel, its reactivity and fate in various environmental compartments need to be thoroughly evaluated. methanol.org Research is needed to understand its interactions with different soil types and its stability under various hydrogeochemical conditions to validate its effectiveness as a tracer. mdpi.com
Broader Scientific and Environmental Implications of Advanced Acid this compound Understanding
A more profound understanding of Acid this compound chemistry will have significant scientific and environmental benefits. Improved degradation technologies will contribute to cleaner water by effectively removing this persistent pollutant from industrial effluents, thereby protecting aquatic ecosystems. nih.goviwra.org Enhanced analytical methods will enable better monitoring of food quality and environmental contamination, ensuring consumer safety and regulatory compliance. acs.orgfda.gov
From a broader scientific perspective, research on Acid this compound can serve as a model for understanding the environmental behavior of other synthetic dyes. atamanchemicals.comscience.gov The insights gained from studying its degradation pathways and toxicological effects can inform the development of more environmentally benign dyes and treatment technologies for a wide range of industrial pollutants. nih.govresearchgate.net Furthermore, a comprehensive understanding of its properties will support its responsible use in various applications, from a food colorant to a scientific tool. nih.govmdpi.com Ultimately, advancing our knowledge of Acid this compound is a critical step towards mitigating the environmental impact of synthetic colorants and fostering a more sustainable approach to their use and management.
Q & A
Q. What strategies enable robust integration of multi-omics data in this compound toxicity studies?
- Methodological Answer : Use pathway enrichment tools (e.g., DAVID, MetaboAnalyst) to link transcriptomic, metabolomic, and proteomic datasets. For longitudinal toxicity, apply machine learning (e.g., random forests) to identify biomarkers of chronic exposure. Store raw data in FAIR-compliant repositories like Zenodo .
- Key Considerations : Address batch effects in omics data via normalization algorithms (e.g., ComBat). Collaborate with bioinformaticians for advanced statistical modeling .
Q. What are best practices for longitudinal studies on this compound’s environmental persistence?
- Methodological Answer : Deploy mass spectrometry (LC-MS/MS) for trace-level detection in environmental samples over time. Use geospatial mapping (GIS) to correlate degradation rates with soil pH, microbial activity, or climate variables. Include seasonal controls to account for temporal variability .
- Key Considerations : Pre-register study designs on platforms like Open Science Framework to mitigate publication bias .
Methodological Tables
Table 1 : Common Pitfalls in this compound Research Design and Solutions
Table 2 : Data Types and Analysis Tools for this compound Studies
| Data Type | Tools | Application |
|---|---|---|
| Spectroscopic | NMRSuite, ACD/Labs | Structural elucidation |
| Omics | MaxQuant, IPA | Pathway analysis |
| Environmental | EPA EPI Suite, ECHA CHEM | Persistence modeling |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
